6385-02-0

Meclofenamate sodium

In Stock

• CAS RN:
• 6385-02-0

• Formula:
• C14H10Cl2NNaO2

• InChI:
• InChI=1S/C14H11Cl2NO2.Na/c1-8-6-7-10(15)13(12(8)16)17-11-5-3-2-4-9(11)14(18)19;/h2-7,17H,1H3,(H,18,19);/q;+1/p-1

• InChIKey:
• OGPIIGMUPMPMNT-UHFFFAOYSA-M

• Non-selective, competitive COX1 and COX2 inhibitor (IC50 values are 1.5 and 9.6 μM, respectively). Also inhibits 5-lipoxygenase (IC50 = 46.8 μM) and human Kv2.1 channels (IC50 = 155.9 μM). Analgesic effects in vivo.
  Meclofenamate is a time-dependent, non-specific competitive inhibitor of COX-1 and -2. The IC50 values for inhibition of human recombinant COX-1 and -2 are 1.5 and 9.7 µM, respectively for instantaneous inhibition. However, the IC50 is much lower if pre-incubated with the enzyme.
  Meclofenamic acid consists of two aryl moieties that are twisted in perpendicular orientation, it includes N-2,6-dichloro-3-methylphenyl group and N-2-benzoic acid group. Because of the low aqueous solubility of the compound, it is commercially available as sodium salt.
  Meclofenamate Sodium is the sodium salt form of meclofenamate, an anthranilic acid and non-st...

1-allyl-4-hydroxy-N-(3-methoxybenzyl)-2-oxo-1,2-dihydroquinoline-3-carboxamide

In Stock

• CAS RN:
• 946385-02-0

• Formula:
• C21H20N2O4

• InChI:
• InChI=1S/C21H20N2O4/c1-3-11-23-17-10-5-4-9-16(17)19(24)18(21(23)26)20(25)22-13-14-7-6-8-15(12-14)27-2/h3-10,12,24H,1,11,13H2,2H3,(H,22,25)

• InChIKey:
• FNSAGANGABKHTK-UHFFFAOYSA-N

• 1-allyl-4-hydroxy-N-(3-methoxybenzyl)-2-oxo-1,2-dihydroquinoline-3-carboxamide is a useful research compound. Its molecular formula is C21H20N2O4 and its molecular weight is 364.401. The purity is usually 95%.